Cas no 2411220-78-3 (5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine)

• Product Name: 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine
• CAS No: 2411220-78-3
• MF: C₁₆H₁₅NO₂S
• MW: 285.36080288887
• CID: 6386914
• PubChem ID: 154879889
• Update Time: 2025-10-31

5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• Z3687615451
• EN300-7560797
• 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine
• Oxiran-2-yl-(4-phenyl-6,7-dihydro-4H-thieno[3,2-c]pyridin-5-yl)methanone
• 2411220-78-3

• Inchi： 1S/C16H15NO2S/c18-16(13-10-19-13)17-8-6-14-12(7-9-20-14)15(17)11-4-2-1-3-5-11/h1-5,7,9,13,15H,6,8,10H2
• InChI Key： OGBCNKHDRUGYRE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C(C1CO1)=O)C2C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.08234989g/mol
• Monoisotopic Mass: 285.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.1Ų

Additional information on 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine

Introduction to 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine and Its Significance in Modern Chemical Biology

The compound with the CAS number 2411220-78-3, identified as 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its complex fused ring system and functional groups, has garnered attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The structural motif of thieno[3,2-c]pyridine is particularly noteworthy, as it combines the unique electronic properties of thiophene with the nitrogen-rich environment of a pyridine ring, creating a scaffold that is both structurally diverse and biologically relevant.

In the realm of chemical biology, the oxirane-2-carbonyl moiety attached to the thiophene-pyridine core plays a pivotal role. This functional group is often employed in synthetic chemistry as an intermediate for the formation of esters or amides, which are crucial for modulating biological activity. The presence of this group in 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine suggests that it may serve as a versatile building block for the development of novel therapeutic agents. Recent studies have highlighted the importance of such scaffolds in addressing various pharmacological targets, including enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The phenyl substituent at the 4-position of the thiophene ring further enhances the molecular complexity and potential biological activity of this compound. Phenyl groups are well-known for their ability to influence electronic properties and interactions with biological targets. In particular, they can contribute to hydrophobicity and binding affinity, making them valuable in the design of small-molecule drugs. The combination of a phenyl ring with the thieno[3,2-c]pyridine core in 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine creates a promising platform for exploring new pharmacological pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the structural and functional properties of this compound. By leveraging high-throughput virtual screening and molecular dynamics simulations, scientists have been able to predict potential binding modes and interactions with biological targets. These computational approaches have been instrumental in identifying key residues that mediate binding affinity and selectivity. For instance, studies have suggested that the oxirane-2-carbonyl group may interact with nucleophilic residues in enzymes or receptors, while the phenyl substituent could engage in π-stacking interactions with aromatic residues.

The synthesis of 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine represents a significant achievement in synthetic organic chemistry. The construction of the thieno[3,2-c]pyridine core requires multi-step reactions that often involve cyclization and functional group transformations. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Notably, transition metal-catalyzed reactions have played a crucial role in facilitating key bond-forming steps. These catalytic approaches not only improve efficiency but also allow for greater control over regioselectivity and stereoselectivity.

In terms of biological activity, 5-(oxirane-2-carbonyl)-4-phenyl-4H,5H,6H,7H-thieno[3,2-c]pyridine has shown promise in preliminary screenings targeting various disease-related pathways. The compound’s ability to modulate enzyme activity has been particularly intriguing. For example，researchers have explored its potential as an inhibitor of enzymes involved in inflammation and pain signaling。 Additionally，the structural features of this molecule make it a candidate for interacting with receptors implicated in neurological disorders。 While further studies are needed to fully elucidate its mechanism of action，these initial findings underscore its therapeutic potential.

The integration of thieno[3，2-c]pyridine into drug discovery pipelines has been facilitated by its versatility as a scaffold。 Its ability to accommodate diverse functional groups while maintaining biological relevance has made it a preferred choice for medicinal chemists。 The CAS number 2411220-78-3 serves as a unique identifier for this compound，ensuring accurate documentation and communication within the scientific community。 As research progresses，it is anticipated that derivatives of this molecule will be synthesized to explore new therapeutic applications.

Future directions in studying 5-(oxirane-2-carbonyl)-4-phenyl-4H，5H，6H，7H-thieno[3，2-c]pyridine may include exploring its pharmacokinetic properties、toxicity profiles，and potential clinical applications。 Collaborative efforts between synthetic chemists、biologists、and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits。 The compound’s unique structural features offer a rich ground for innovation，and ongoing research is likely to uncover new insights into its biological significance。